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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981

This technical guide provides a detailed overview of the safety data for 3-Fluoro-4-
methylbenzyl alcohol (CAS No. 192702-79-7), intended for researchers, scientists, and
professionals in drug development. The information has been compiled from available Safety
Data Sheets (SDS) and chemical databases. Where specific data for the target compound is
unavailable, information from structurally similar compounds is provided for guidance and
clearly noted.

Section 1: Chemical Identification

This section provides the primary identifiers for 3-Fluoro-4-methylbenzyl alcohol.

Identifier Value

Chemical Name 3-Fluoro-4-methylbenzyl alcohol
CAS Number 192702-79-7[1]

IUPAC Name (3-fluoro-4-methylphenyl)methanol
Molecular Formula CsHoFO

1S/C8HIFO/c1-6-2-3-7(5-10)4-8(6)9/h2-
4,10H,5H2,1H3

InChl

InChl Key UUVJAGTYIVYFOS-UHFFFAOYSA-N
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Section 2: Hazard Identification and Classification

The compound is classified as hazardous according to the Globally Harmonized System
(GHS). The primary hazards are related to irritation of the skin, eyes, and respiratory system.

GHS Classification Details

Signal Word Warning

H315: Causes skin irritation.H319: Causes
GHS Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

Skin Irritation (Category 2)[2]Eye Irritation

Category 2A)[2]Specific Target Organ Toxicity —

GHS Hazard Class ( ) gory 2A)[21Sp I g. Y
Single Exposure (Category 3), Respiratory

System[2]

GHS Pictogram Exclamation Mark

Hazard Communication Workflow

The following diagram illustrates the logical flow from the substance's properties to the required
GHS labeling.
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Hazard Statements:

Pictogram: Exclamation Mark Signal Word: Warning H315 H319 H335

Click to download full resolution via product page
Caption: GHS Hazard Identification and Labeling Process.

Section 3: Precautionary Measures and PPE

The precautionary statements associated with this compound dictate the necessary handling
and personal protective equipment (PPE) to ensure safety.
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Precautionary Statement Code Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[2]

pP271 Use only outdoors or in a well-ventilated area.[2]
Wear protective gloves/ eye protection/ face

P280

protection.[2]

Personal Protective Equipment (PPE) Protocol

This workflow outlines the recommended personal protective equipment when handling the
substance.

Handling Chemical

Use in Well-Ventilated Area
(Fume Hood Recommended)

\\Lf needed
A

Respirator (if ventilation is inadequate
or aerosols are generated)

Required Personal Protective Equipment

Hands yes Body

h

Impervious Gloves Safety Glasses with Side-Shields Lab Coat
(e.g., Nitrile) or Goggles (EN166)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Section 4: First-Aid Measures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://www.benchchem.com/product/b068981?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

In case of exposure, follow these first-aid guidelines. This information is based on protocols for

similar irritating benzyl alcohol derivatives.[2]

Exposure Route

First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If you feel
unwell, call a POISON CENTER or doctor.[2]

Skin Contact

Take off contaminated clothing. Wash with
plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Rinse mouth. Call a POISON CENTER or
doctor if you feel unwell. Never give anything by

mouth to an unconscious person.[2]

First-Aid Decision Workflow

This diagram provides a clear, step-by-step guide for responding to different types of chemical

exposure.
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DO e O
Inhalation Skin Contact Eye Contact Ingestion
Remove Contaminated Clothing Rinse Mouth with Water

;

Move to Fresh Air Wash with Soap & Water

Rinse Eyes with Water
for 15 minutes

Seek Medical Attention
if symptoms persist or worsen

Click to download full resolution via product page
Caption: First-aid response protocol for chemical exposure.

Section 5: Fire-Fighting Measures

While specific data for 3-Fluoro-4-methylbenzyl alcohol is not available, information for
analogous combustible liquid alcohols provides general guidance.
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Measure Recommendation

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, or carbon dioxide (CO2).[2]

Combustible. In a fire, hazardous combustion
Specific Hazards gases or vapors may develop, including carbon

oxides and hydrogen fluoride.[3]

Wear a self-contained breathing apparatus

Protective Equipment S
(SCBA) for firefighting if necessary.[2]

Prevent fire extinguishing water from
Further Information contaminating surface water or groundwater

systems.[3]

Section 6: Physical and Chemical Properties

Limited physical and chemical data is available for this compound.

Property Value Source
Boiling Point 33-36 (pressure not specified)
Not specified (likely a solid or
Appearance o -
liquid)
No data available. For 4-
Flash Point Fluoro-a-methylbenzyl alcohol:
91 °C (195.8 °F) - closed cup.
No data available. For 4-
Density Fluoro-a-methylbenzyl alcohol:

1.109 g/mL at 25 °C.

Section 7: Toxicological Information

No specific toxicological studies (e.g., LD50, LC50) for 3-Fluoro-4-methylbenzyl alcohol were
found in the searched resources. The hazard classification is based on irritation potential. The
chemical, physical, and toxicological properties have not been thoroughly investigated.
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Section 8: Experimental Protocols

Detailed experimental protocols for the determination of the safety data cited (e.g., skin
irritation, eye irritation studies) are not provided in standard Safety Data Sheets. These
classifications are typically derived from studies following standardized guidelines, such as
those from the OECD (Organisation for Economic Co-operation and Development), using
animal models or validated in-vitro methods. For example, skin irritation is often assessed
using OECD Test Guideline 404, and eye irritation using OECD Test Guideline 405.

Disclaimer: This document is intended as a technical guide for informational purposes only and
is based on publicly available data. It is not a substitute for a certified Safety Data Sheet (SDS)
provided by the manufacturer. Users should always consult the official SDS and conduct their
own risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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